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Compound of Interest

Compound Name: ethyl (2-hydroxypropyl)carbamate

Cat. No.: B3480911

Disclaimer: Extensive research has revealed a significant lack of publicly available scientific
literature and data for ethyl (2-hydroxypropyl)carbamate with CAS number 35704-39-5.
Therefore, this guide provides in-depth technical information on the closely related and well-
studied compound, ethyl carbamate (urethane), and the broader class of organic carbamates.
This information is intended to serve as a comprehensive resource for researchers, scientists,
and drug development professionals by providing context on the synthesis, properties, and
biological activities of similar chemical entities.

Introduction to Carbamates

Organic carbamates are a class of compounds derived from carbamic acid (NH2COOH). They
are characterized by the presence of a carbamate ester functional group, with the general
structure R-O-C(=0)-N(R")R". This versatile functional group is found in a wide range of
biologically active molecules, including pharmaceuticals, and pesticides.[1] Carbamates are
also utilized as protecting groups in organic synthesis.

This guide will focus on two main areas: the well-characterized compound ethyl carbamate,
which is of interest due to its natural occurrence and toxicological profile, and the broader class
of carbamate insecticides, which are relevant for their specific mechanism of action.

Ethyl Carbamate (Urethane)

Ethyl carbamate, also known as urethane, is a simple carbamate ester with the chemical
formula CHsCH20C(O)NH®.. It is a white, crystalline solid that is soluble in water.[2][3] Ethyl
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carbamate can form naturally in fermented foods and alcoholic beverages through the reaction
of ethanol with urea or other nitrogenous compounds.[2][4][5]

Physicochemical Properties

A summary of the key physicochemical properties of ethyl carbamate is presented in Table 1.

Property Value Reference(s)
CAS Number 51-79-6 [2]
Molecular Formula C3H7NO2 [2][3]
Molecular Weight 89.09 g/mol [2][3]
Appearance Colorless crystals or white (31[6]
powder

Melting Point 49 °C [6]
Boiling Point 185 °C [6]
Solubility in Water 200 g/100ml [6]
logP -0.15 [6]
Flash Point 92 °C [6]

Table 1: Physicochemical Properties of Ethyl Carbamate

Synthesis

Industrially, ethyl carbamate can be synthesized by heating urea and ethanol.[2] Other general
methods for carbamate synthesis include the reaction of alcohols with isocyanates, or the use
of phosgene derivatives like chloroformates.[1][7] More recent and "greener" methods utilize
carbon dioxide as a C1 source.[8][9]

Below is a generalized workflow for the synthesis of a carbamate from an alcohol and an amine
using a phosgene derivative.
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Generalized Carbamate Synthesis Workflow

Metabolic Pathway and Toxicity

The toxicity of ethyl carbamate is primarily associated with its metabolic activation. In vivo, it is
metabolized by cytochrome P450 enzymes, particularly CYP2E1, to reactive intermediates that
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can bind to DNA and other macromolecules, leading to genotoxicity and carcinogenicity.[10]
The International Agency for Research on Cancer (IARC) has classified ethyl carbamate as a
Group 2A carcinogen, meaning it is "probably carcinogenic to humans".[5]

The metabolic activation pathway of ethyl carbamate is depicted below.
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Metabolic Activation of Ethyl Carbamate

Carbamate Insecticides

A significant application of carbamates is in agriculture as insecticides. These compounds are
designed to be potent inhibitors of the enzyme acetylcholinesterase (AChE).

Mechanism of Action

Carbamate insecticides function by reversibly inhibiting acetylcholinesterase in the nervous
system of insects. AChE is a critical enzyme that breaks down the neurotransmitter
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acetylcholine (ACh) in synaptic clefts. By inhibiting AChE, carbamates lead to an accumulation
of ACh, causing continuous nerve stimulation, paralysis, and ultimately death of the insect.

The mechanism of AChE inhibition by carbamates involves the carbamylation of a serine
residue in the active site of the enzyme.[11][12] This forms a carbamoylated enzyme that is
much more stable and slower to hydrolyze than the acetylated enzyme formed during normal
ACh breakdown.[13]
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Mechanism of Acetylcholinesterase Inhibition by Carbamates

Examples of Carbamate Insecticides

There are numerous carbamate insecticides used in agriculture. A few common examples are
listed in Table 2.
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Common Name

Chemical Structure

Key Applications

Broad-spectrum insecticide for

Carbaryl 1-naphthyl methylcarbamate fruits, vegetables, and
ornamentals
2-methyl-2- o o o
) ) ) Systemic insecticide, acaricide,
Aldicarb (methylthio)propionaldehyde o
) and nematicide
O-(methylcarbamoyl)oxime
S-methyl N- Broad-spectrum insecticide for
Methomyl [(methylcarbamoyl)oxy]thioacet field crops, fruits, and
imidate vegetables
2,3-dihydro-2,2-dimethyl-7- Broad-spectrum insecticide,
Carbofuran

benzofuranyl methylcarbamate

nematicide, and acaricide

Table 2: Examples of Carbamate Insecticides

Experimental Protocols

Detailed experimental protocols are highly specific to the compound and the research question.

As no specific studies for ethyl (2-hydroxypropyl)carbamate were found, this section outlines

a general experimental protocol for the analysis of carbamates in a sample matrix, such as
water, based on established methodologies like EPA Method 531.1.[14][15][16]

General Protocol: Analysis of Carbamates by HPLC

This protocol describes a general workflow for the determination of carbamate pesticides in

water samples using High-Performance Liquid Chromatography (HPLC) with post-column

derivatization and fluorescence detection.

1. Sample Preparation:

o Collect water samples in clean glass containers.

« If necessary, filter the sample to remove particulate matter.
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Perform a solid-phase extraction (SPE) to concentrate the analytes and remove interfering
substances. A C18 cartridge is commonly used for this purpose.

Elute the carbamates from the SPE cartridge with a suitable organic solvent (e.g.,
acetonitrile).

Evaporate the eluate to a small volume and reconstitute in the initial mobile phase.

. HPLC Analysis:

Instrument: HPLC system equipped with a gradient pump, autosampler, column oven, post-
column derivatization system, and fluorescence detector.[15]

Column: A reversed-phase column, such as a C18 or a specialized carbamate analysis
column.[17]

Mobile Phase: A gradient of water and acetonitrile or methanol.
Injection Volume: Typically 10-100 pL.

Column Temperature: Maintained at a constant temperature (e.g., 35 °C) for reproducible
retention times.

. Post-Column Derivatization:

After separation on the HPLC column, the eluent is mixed with a hydrolysis reagent (e.g.,
sodium hydroxide) at an elevated temperature to hydrolyze the N-methylcarbamates to
methylamine.[14]

The resulting methylamine is then reacted with o-phthalaldehyde (OPA) and a thiol-
containing compound (e.g., 2-mercaptoethanol) to form a highly fluorescent derivative.[15]

. Fluorescence Detection:

The fluorescent derivative is detected by a fluorescence detector set at the appropriate
excitation and emission wavelengths (e.g., ~330 nm excitation and ~465 nm emission).[14]

. Quantification:
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Prepare a series of calibration standards of the target carbamates.
Analyze the standards using the same HPLC method.

Construct a calibration curve by plotting the peak area against the concentration of each

standard.

Quantify the amount of each carbamate in the samples by comparing their peak areas to the

calibration curve.
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Workflow for Carbamate Analysis by HPLC
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While specific technical data for ethyl (2-hydroxypropyl)carbamate (CAS 35704-39-5)
remains elusive in the public domain, a comprehensive understanding of related carbamates
provides a valuable framework for researchers. Ethyl carbamate serves as an important case
study in metabolism-mediated toxicity, while the broader class of carbamate insecticides offers
insights into targeted enzyme inhibition. The methodologies and mechanisms described in this
guide are fundamental to the study of carbamates and can inform the design of future research
in this area. It is recommended that any investigation into a novel carbamate compound
includes a thorough toxicological assessment, drawing upon the principles outlined herein.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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